Cas no 1013783-58-8 (1,3-dimethyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide)

• Product Name: 1,3-dimethyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide
• CAS No: 1013783-58-8
• MF: C₁₄H₁₃N₅OS
• MW: 299.350920438766
• CID: 6205804
• PubChem ID: 16952717
• Update Time: 2025-10-30

1,3-dimethyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide
• F2447-0044
• 1,3-dimethyl-N-(4-(pyridin-3-yl)thiazol-2-yl)-1H-pyrazole-5-carboxamide
• 2,5-dimethyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)pyrazole-3-carboxamide
• AKOS024649036
• 1013783-58-8

• Inchi： 1S/C14H13N5OS/c1-9-6-12(19(2)18-9)13(20)17-14-16-11(8-21-14)10-4-3-5-15-7-10/h3-8H,1-2H3,(H,16,17,20)
• InChI Key： WLRSIGJUGPTAIZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC(C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 299.08408123g/mol
• Monoisotopic Mass: 299.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,3-dimethyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide

1,3-Dimethyl-N-[4-(Pyridin-3-Yl)-1,3-Thiazol-2-Yl]-1H-Pyrazole-5-Carboxamide (CAS No. 1013783-58-8)

The compound 1,3-dimethyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide, identified by the CAS registry number 1013783-58-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, featuring a complex structure that combines pyrazole, thiazole, and pyridine rings. The presence of these aromatic systems along with the amide functional group makes it a versatile molecule with unique electronic and steric properties.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach is particularly advantageous for the formation of the thiazole ring system, which is critical to the compound's stability and reactivity.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance bioavailability and target specificity. Similarly, the thiazole moiety contributes to the molecule's lipophilicity, making it an attractive candidate for designing bioactive agents. Recent studies have explored its potential as a kinase inhibitor, demonstrating promising results in vitro against several cancer-related kinases.

In addition to its pharmacological applications, this compound has shown potential in materials science. The combination of aromatic rings and amide groups makes it suitable for use in organic electronics. For example, derivatives of this compound have been investigated as candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light at specific wavelengths when excited by an electric current. The latest research in this area has focused on optimizing the molecule's electronic properties to improve device efficiency and stability.

The structural complexity of this compound also makes it an excellent candidate for studying supramolecular chemistry. The interplay between hydrogen bonding and π–π interactions can lead to the formation of self-assembled structures with unique properties. Recent experiments have demonstrated that this compound can form ordered nanostructures under specific conditions, opening new avenues for applications in nanotechnology.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the molecule undergoes oxidative cleavage at the amide bond, leading to the formation of smaller fragments that are more readily biodegradable. This information is essential for designing sustainable synthetic routes and ensuring minimal environmental impact during production and disposal.

In conclusion, 1,3-dimethyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide (CAS No. 1013783-58-8) represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. Its unique combination of functional groups and aromatic systems positions it as a valuable tool in drug discovery, materials science, and supramolecular chemistry. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing modern chemistry.